Cas no 2648911-14-0 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid
• CAS No: 2648911-14-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5889213
• PubChem ID: 165546439
• Update Time: 2025-10-30

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648911-14-0
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylbutanoic acid
• EN300-1490011
• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid

• Inchi： 1S/C25H28N2O6/c1-14(2)22(24(29)30)27-23(28)20-11-32-13-21(20)26-25(31)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-22H,11-13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t20?,21?,22-/m0/s1
• InChI Key： QCCZMQGZFAFGJI-HRTMPFAESA-N
• SMILES： O1CC(C(C(N[C@H](C(=O)O)C(C)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid

Research Brief on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid (CAS: 2648911-14-0)

In recent years, the compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid (CAS: 2648911-14-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolan-3-ylformamido moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput drug discovery. Advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), have been employed to achieve high purity levels, ensuring its suitability for sensitive biochemical assays. Additionally, the compound's stability under various physiological conditions has been investigated to evaluate its potential as a prodrug or a delivery vehicle for bioactive molecules.

One of the key findings from recent research is the compound's role in facilitating the synthesis of complex peptide derivatives. Its ability to act as a protecting group for amino acids while maintaining compatibility with standard SPPS protocols has been demonstrated in several studies. This property is particularly valuable in the development of peptide-based therapeutics, where precise control over amino acid sequence and stereochemistry is essential. Furthermore, the compound's potential to improve the solubility and bioavailability of peptide drugs has been explored, offering new avenues for enhancing drug delivery systems.

In addition to its applications in peptide synthesis, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid has been investigated for its role in targeted drug delivery. Researchers have functionalized this molecule with various targeting ligands to achieve site-specific delivery of therapeutic agents. For instance, conjugation with tumor-homing peptides has shown promise in improving the efficacy of anticancer drugs while minimizing off-target effects. These advancements highlight the compound's potential as a multifunctional tool in precision medicine.

Despite these promising developments, challenges remain in scaling up the production of this compound and ensuring its cost-effectiveness for industrial applications. Recent efforts have focused on developing greener synthetic routes, such as using environmentally benign solvents and catalysts, to address these concerns. Moreover, the compound's long-term stability and compatibility with other pharmaceutical excipients are areas of ongoing research, which will be critical for its eventual translation into clinical use.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid (CAS: 2648911-14-0) represents a valuable building block in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential in drug delivery, and ongoing optimization efforts make it a compound of significant interest. Future research will likely focus on expanding its applications, improving synthetic methodologies, and exploring its therapeutic potential in greater detail. This brief underscores the importance of continued investment in the study of such specialized molecules to advance the frontiers of medicine and biotechnology.